Cas no 2413937-59-2 ((4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol)

• Product Name: (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol
• CAS No: 2413937-59-2
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5204317
• Update Time: 2026-03-06

(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol

• Inchi： 1S/C7H9BrN2O/c8-6-3-10(5-1-2-5)9-7(6)4-11/h3,5,11H,1-2,4H2
• InChI Key： FIMBDHXROPWTTO-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C=C(Br)C(CO)=N1

Additional information on (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol

Introduction to (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol (CAS No. 2413937-59-2)

Compound (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol, identified by its CAS number 2413937-59-2, is a versatile molecular entity that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and a cyclopropyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and it is known for its ability to interact with various biological targets due to its planar structure and electron-rich nature. In the case of (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol, the bromo substituent at the 4-position and the cyclopropyl group at the 1-position introduce additional functional handles that can be exploited for further derivatization. These modifications enhance the molecule's potential as a building block in drug discovery, allowing for the creation of diverse analogs with tailored biological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>pyrazole derivatives in addressing various therapeutic challenges. The< strong>bromo moiety, in particular, is a commonly used pharmacophore that facilitates nucleophilic substitution reactions, enabling the introduction of other functional groups such as amines, alcohols, or carboxylic acids. This flexibility makes (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol a promising candidate for further chemical manipulation and optimization.

The< strong>cyclopropyl group is another key structural feature that contributes to the compound's complexity and reactivity. Cyclopropane rings are known for their strain energy, which can be released through ring-opening reactions, leading to the formation of more stable products. This characteristic has been leveraged in various synthetic strategies to generate novel molecular architectures. In the context of (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol, the cyclopropyl ring can serve as a point of departure for generating more complex derivatives through ring-opening reactions with nucleophiles.

In terms of biological activity, preliminary studies on< strong>pyrazole derivatives have revealed potential applications in areas such as anti-inflammatory, antiviral, anticancer, and antimicrobial therapies. The< strong>bromo substituent and< strong>cyclopropyl group may play critical roles in modulating these activities by influencing binding interactions with biological targets. For instance, the bromo group can engage in halogen bonding or participate in electrophilic aromatic substitution reactions, while the cyclopropyl group can interact with hydrophobic pockets or disrupt protein-protein interactions.

The synthesis of< strong>(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol involves multi-step organic transformations that highlight its synthetic utility. The introduction of the bromo substituent typically requires halogenation reactions under controlled conditions, while the incorporation of the cyclopropyl group can be achieved through cyclopropanation or cross-coupling reactions. These synthetic strategies not only demonstrate the compound's versatility but also provide insights into potential routes for generating more complex derivatives.

The< strong>methanol moiety at the 3-position of the pyrazole ring adds another layer of functionality that can be exploited for further derivatization. Alcohols are versatile functional groups that can participate in various chemical reactions, including esterification, oxidation, or reduction processes. This makes< strong>(4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol a valuable intermediate for synthesizing a wide range of bioactive molecules.

The growing interest in< strong>pyrazole derivatives as therapeutic agents has led to numerous computational and experimental studies aimed at understanding their mechanisms of action. These studies have provided valuable insights into how structural modifications can influence biological activity and selectivity. For example, computational modeling has been used to predict how changes in electronic distribution or steric hindrance around the pyrazole ring can affect binding affinity to target proteins.

In conclusion, (4-Bromo-1-cyclopropyl-1H-pyrazol-3-yl)methanol (CAS No. 2413937-59-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—namely the bromo substituent and cyclopropyl group—makes it a versatile scaffold for generating novel bioactive molecules. The methanol moiety further enhances its synthetic utility by providing additional sites for chemical modification. As research in this area continues to evolve, compounds like this are expected to play an increasingly important role in drug discovery and development.